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Compound of Interest

Tetramethylammonium fluoride

Compound Name:
tetrahydrate

Cat. No.: B103119

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety and handling precautions for all laboratory reagents is paramount. This guide
provides a comprehensive overview of the safe handling, storage, and emergency procedures
for Tetramethylammonium fluoride tetrahydrate (TMAF tetrahydrate).

Chemical and Physical Properties

TMAF tetrahydrate is a quaternary ammonium salt that serves as a versatile reagent in organic
synthesis, primarily as a source of fluoride ions.[1][2] Its physical and chemical characteristics

are summarized below.
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Property Value References
Molecular Formula C4H20FNO4 [3]
CAS Number 17787-40-5 [11[31[4]
Molecular Weight 165.20 g/mol [3]
Appearance Off-w.hite to. brown or colorless 315]

to white solid/mass
Melting Point 39-42 °C (lit)) [3]
Flash Point >112°C/>233.6 °F [3][6]
Solubility Highly soluble in water [1]
Stability Hygroscopic; stable under 6]

standard ambient conditions

Hazard Identification and Classification

TMAF tetrahydrate is classified as a hazardous chemical.[4] It is crucial to understand its

potential health effects to ensure safe handling.

GHS Hazard Statements:[7]

e H302: Harmful if swallowed.

e H312: Harmful in contact with skin.

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

e H332: Harmful if inhaled.

o H335: May cause respiratory irritation.

Pictograms:
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Caption: GHS Pictogram for Harmful/Irritant Substances.

Safe Handling and Personal Protective Equipment

(PPE)

Adherence to proper handling procedures and the use of appropriate personal protective

equipment are essential to minimize exposure risks.

Engineering Controls:

o Work in a well-ventilated area.[8][9] A local exhaust system or chemical fume hood should be

used, especially when generating dust or aerosols.[8]

e Ensure eyewash stations and safety showers are readily accessible.[4]

Personal Protective Equipment (PPE):

PPE Type

Specification

References

Eye/Face Protection

Safety glasses with side-
shields or goggles. A face
shield may be necessary in
situations with a higher risk of

splashing.

[4]18]

Skin Protection

Chemical-resistant gloves
(e.g., impervious gloves).
Protective clothing to prevent

skin contact.

[6]i8]

Respiratory Protection

A NIOSH/MSHA approved dust
respirator should be worn if
dust is generated and

ventilation is inadequate.

[4]18]

General Hygiene Practices:

e Wash hands and face thoroughly after handling.[8]
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+ Do not eat, drink, or smoke in areas where the chemical is handled or stored.[9]

e Remove and wash contaminated clothing before reuse.

Start Handling TMAF

Assess Risks:
- Dust generation?
- Splash potential?

'

Implement Engineering Controls:
- Fume hood
- Good ventilation

l

Wear Appropriate PPE:
- Gloves
- Goggles
- Lab coat

'

Perform Chemical Handling

'

Decontaminate Work Area
and Equipment

'

Wash Hands Thoroughly

End of Procedure

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://store.apolloscientific.co.uk/storage/msds/PC6665_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page
Caption: General workflow for safely handling TMAF tetrahydrate.
Storage and Disposal
Storage:
» Store in a cool, dry, and well-ventilated area.[3][4]

o Keep containers tightly closed to prevent moisture absorption, as the material is hygroscopic.

[6]1[8]
« Store away from incompatible materials such as strong oxidizing agents.[4][8]
e Some sources recommend refrigeration.[8]
Disposal:
» Dispose of waste material in accordance with local, state, and federal regulations.
¢ Do not allow the product to enter drains.

e Uncleaned containers should be treated as the product itself.

Emergency Procedures

In the event of an emergency, follow these first-aid and spill-response protocols.

First-Aid Measures
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Exposure Route First-Aid Protocol References

Move the person to fresh air. If
) breathing is difficult, give
Inhalation _ [41[6][8]
oxygen. Seek medical

attention if you feel unwell.

Immediately wash the affected
area with plenty of soap and
water for at least 15 minutes
Skin Contact while removing contaminated [4161[8]
clothing. Seek medical
attention if skin irritation

OcCcurs.

Rinse cautiously with water for
several minutes. Remove
contact lenses if present and
Eye Contact ) o [41[8]
easy to do. Continue rinsing
for at least 15 minutes. Seek

immediate medical attention.

Do NOT induce vomiting.
Rinse mouth with water and

Ingestion drink plenty of water. Call a [41[8]
poison center or doctor if you

feel unwell.

Accidental Release Measures

o Personal Precautions: Evacuate the area and ensure adequate ventilation. Avoid breathing
dust and contact with the substance. Wear appropriate PPE.[9]

e Containment and Cleanup: For dry spills, sweep up or use a dry clean-up procedure that
avoids generating dust.[9] Place the spilled material into a suitable, labeled container for
disposal.[4][9] For wet spills, absorb with an inert material and place in a container for
disposal.[9]

e Environmental Precautions: Prevent the spill from entering drains or waterways.[9]
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Spill or Exposure Occurs

Assess the Situation Administer First Aid
(Is it safe to approach?) (Follow SDS guidelines)
0 es
SEGUENS (S /A7) Don Appropriate PPE Seek Medical Attention
(If necessary)

:

Contain the Spill

:

Clean Up Spill
(Avoid dust generation)

i

Dispose of Waste Properly

i

Decontaminate Area

Click to download full resolution via product page

Caption: Decision-making workflow for emergency response to a TMAF tetrahydrate spill or
exposure.

Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[4][8]
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» Specific Hazards: In case of fire, hazardous combustion products may be formed, including
nitrogen oxides (NOx), carbon oxides (CO, CO2), and hydrogen fluoride (HF).[4][6]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[4]

This guide is intended to provide essential safety information. Always refer to the most current
Safety Data Sheet (SDS) for TMAF tetrahydrate before use and ensure that all personnel are
trained on its proper handling and emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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